Cas no 2023571-47-1 (1-Chloromethanesulfonyl-4-methoxyazepane)

• Product Name: 1-Chloromethanesulfonyl-4-methoxyazepane
• CAS No: 2023571-47-1
• MF: C₈H₁₆ClNO₃S
• MW: 241.735540390015
• CID: 5783132
• PubChem ID: 164663746
• Update Time: 2025-06-12

1-Chloromethanesulfonyl-4-methoxyazepane Chemical and Physical Properties

Names and Identifiers

• EN300-1155257
• 1-chloromethanesulfonyl-4-methoxyazepane
• 2023571-47-1
• 1-Chloromethanesulfonyl-4-methoxyazepane

• Inchi： 1S/C8H16ClNO3S/c1-13-8-3-2-5-10(6-4-8)14(11,12)7-9/h8H,2-7H2,1H3
• InChI Key： BKOQQXWPNOWWAG-UHFFFAOYSA-N
• SMILES： ClCS(N1CCCC(CC1)OC)(=O)=O

Computed Properties

• Exact Mass: 241.0539422g/mol
• Monoisotopic Mass: 241.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Additional information on 1-Chloromethanesulfonyl-4-methoxyazepane

Professional Introduction to 1-Chloromethanesulfonyl-4-methoxyazepane (CAS No. 2023571-47-1)

1-Chloromethanesulfonyl-4-methoxyazepane, identified by the Chemical Abstracts Service Number (CAS No.) 2023571-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, characterized by a seven-membered heterocyclic structure containing nitrogen, which is a common motif in biologically active molecules. The presence of a chloromethanesulfonyl substituent at the 1-position and a methoxy group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The structure-activity relationship (SAR) of 1-Chloromethanesulfonyl-4-methoxyazepane has been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The azepane core is known for its ability to mimic the conformational flexibility of certain bioactive peptides, which has implications for designing small-molecule inhibitors or modulators of peptide-receptor interactions. The chloromethanesulfonyl moiety, on the other hand, is a well-documented pharmacophore that can enhance binding affinity and metabolic stability in drug candidates. Its electrophilic nature also allows for further functionalization via nucleophilic substitution reactions, providing a versatile platform for medicinal chemists.

In recent pharmaceutical research, derivatives of azepane have been explored for their potential applications in treating neurological disorders, such as Alzheimer's disease and epilepsy. The methoxy group in 1-Chloromethanesulfonyl-4-methoxyazepane may contribute to its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development. Preliminary studies have suggested that this compound exhibits moderate affinity for certain neurotransmitter receptors, although further investigation is required to elucidate its exact mechanism of action.

The synthesis of 1-Chloromethanesulfonyl-4-methoxyazepane involves multi-step organic transformations, including sulfonylation reactions and nucleophilic aromatic substitutions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with contemporary trends in synthetic chemistry aimed at achieving greener and more efficient production processes. The compound's synthetic accessibility also makes it an attractive intermediate for exploring library-based screening approaches in drug discovery.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 1-Chloromethanesulfonyl-4-methoxyazepane with biological targets. These studies often utilize docking algorithms to predict how the compound might interact with enzymes or receptors at an atomic level. The integration of machine learning techniques has further enhanced the accuracy of these predictions, allowing researchers to prioritize lead compounds more effectively. Such advancements underscore the importance of interdisciplinary collaboration between organic chemists and computational scientists in modern drug development.

The pharmacokinetic properties of 1-Chloromethanesulfonyl-4-methoxyazepane are another area of active investigation. In vitro and in vivo studies have been performed to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These evaluations are crucial for determining whether the compound has sufficient bioavailability and stability for clinical translation. Additionally, toxicological assessments have been conducted to evaluate potential side effects, ensuring that any further development proceeds with safety as a top priority.

Recent patents and scientific literature highlight the use of 1-Chloromethanesulfonyl-4-methoxyazepane as a key intermediate in synthesizing more complex drug candidates. For instance, researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological activity. Such derivatives may exhibit improved selectivity or reduced toxicity compared to their parent compound, demonstrating the compound's potential as a building block in medicinal chemistry.

The role of 1-Chloromethanesulfonyl-4-methoxyazepane in academic research continues to expand as new methodologies emerge. Innovations in flow chemistry have enabled scalable synthesis of this compound under mild conditions, reducing solvent waste and energy consumption. Similarly, biocatalytic approaches are being explored to introduce functional groups with higher selectivity and efficiency. These developments reflect broader efforts within the chemical community to adopt sustainable practices while maintaining high standards of research quality.

In conclusion,1-Chloromethanesulfonyl-4-methoxyazepane (CAS No. 2023571-47-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activity. Ongoing studies continue to uncover new applications for this compound, reinforcing its significance as both a synthetic intermediate and a lead molecule in drug discovery initiatives worldwide.